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Compound of Interest

Compound Name: (R)-Lansoprazole-d4

Cat. No.: B1140986

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the pharmacokinetic profiles of the two
enantiomers of lansoprazole: R-lansoprazole (dexlansoprazole) and S-lansoprazole. The
information presented is supported by experimental data from multiple studies to assist
researchers and professionals in drug development in understanding the stereoselective
disposition of this widely used proton pump inhibitor.

Data Presentation: Pharmacokinetic Parameters

The pharmacokinetic properties of lansoprazole enantiomers exhibit significant differences,
largely influenced by stereoselective metabolism. The following tables summarize key
pharmacokinetic parameters for R-lansoprazole and S-lansoprazole from various studies.
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Influence of CYP2C19 Genotype on Pharmacokinetics

The metabolism of lansoprazole is primarily mediated by the polymorphic enzyme CYP2C19.[9]

An individual's CYP2C19 genotype significantly impacts the pharmacokinetics of the

lansoprazole enantiomers, particularly S-lansoprazole.

R- S-
CYP2C19 . L
Lansoprazole Lansoprazole RIS AUC Ratio  Key Findings
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Experimental Protocols

The data presented in this guide are derived from clinical studies with rigorous methodologies.
A generalized experimental protocol is outlined below.

Study Design: Most studies employ a crossover design where healthy volunteers receive single
oral doses of racemic lansoprazole (containing both R- and S-lansoprazole) or the individual
enantiomers.[12] Doses typically range from 15 mg to 60 mg.[10][12]

Subject Population: Participants are typically healthy adult volunteers.[10] In many studies,
subjects are genotyped for CYP2C19 to assess the influence of genetic polymorphisms on
lansoprazole pharmacokinetics.[8][10] This allows for categorization into groups such as
homozygous extensive metabolizers (homEMS), heterozygous extensive metabolizers
(hetEMSs), and poor metabolizers (PMs).[10]

Blood Sampling and Analysis: Following drug administration, serial blood samples are collected
over a 24-hour period.[8][10] Plasma is separated and the concentrations of R-lansoprazole
and S-lansoprazole are determined using validated stereoselective analytical methods, such as
chiral high-performance liquid chromatography (HPLC) or liquid chromatography-tandem mass
spectrometry (LC-MS/MS).[1][4][5]

Pharmacokinetic Analysis: The plasma concentration-time data are used to calculate key
pharmacokinetic parameters including AUC, Cmax, Tmax, and elimination half-life for each
enantiomer using non-compartmental methods.[4][5]
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Caption: Metabolic pathways of lansoprazole enantiomers via CYP3A4 and CYP2C19.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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